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Compound of Interest

Compound Name: Nodakenetin

cat. No.: B021329

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nodakenetin, a naturally occurring
coumarin with significant therapeutic potential. This document details its chemical properties,
biological activities, and the molecular pathways it modulates. Furthermore, it offers
comprehensive experimental protocols for researchers investigating its effects.

Core Data Presentation

Nodakenetin's fundamental chemical and physical properties are summarized below for easy
reference.
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Property Value Source(s)
CAS Number 495-32-9 [11[2][3][4]
Molecular Formula C14H1404 [1][4]
Average Molecular Weight 246.26 g/mol [1114]

Monoisotopic Molecular
Weight

246.089208936

[5]

(2R)-2-(2-hydroxypropan-2-

IUPAC Name yh)-2,3-dihydrofuro[3,2- [5]
g]chromen-7-one
Synonyms Nodakenitin, (-)-Marmesin [1]

Chemical Class

Coumarins, Psoralens

[L1E2]E31[4105]

Appearance White to off-white solid/powder  [1][2][3]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2][3]

Acetate, DMSO, Acetone

Natural Sources

Angelica decursiva,
Peucedanum decursivum,

Angelica gigas, Ammi majus

[2][6]

Biological Activities and Signaling Pathways

Nodakenetin exhibits a range of biological activities, including anti-inflammatory, antioxidant,

anti-tumor, and neuroprotective effects. These activities are mediated through the modulation

of several key signaling pathways.

Anti-inflammatory Activity

Nodakenetin has demonstrated potent anti-inflammatory properties by inhibiting the NF-kB

signaling pathway. It has been shown to suppress the activation of NF-kB and the subsequent

release of pro-inflammatory cytokines such as TNF-q, IL-6, and IL-13. Mechanistically,

Nodakenetin can inhibit the phosphorylation of IkBa, a critical step in the activation of NF-kB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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